Cas no 148102-52-7 (Silanediol, methyl-2-thienyl-)

• Product Name: Silanediol, methyl-2-thienyl-
• CAS No: 148102-52-7
• MF: C₅H₈O₂SSi
• MW: 160.266321182251
• CID: 1323695
• Update Time: 2024-08-18

Silanediol, methyl-2-thienyl- Chemical and Physical Properties

Names and Identifiers

• Silanediol, methyl-2-thienyl-
• Silanediol, 1-methyl-1-(2-thienyl)-

• Inchi： 1S/C5H8O2SSi/c1-9(6,7)5-3-2-4-8-5/h2-4,6-7H,1H3
• InChI Key： JKKNJTPOOXECHN-UHFFFAOYSA-N
• SMILES： [Si](C)(C1SC=CC=1)(O)O

Computed Properties

• Exact Mass: 160.00144
• Monoisotopic Mass: 160.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7A^2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 261.2±32.0 °C(Predicted)
• PSA: 40.46
• pka: 12.99±0.53(Predicted)